Cas no 1658-21-5 (4-Methoxy-1-oxaspiro[5.5]undec-3-en-2-one)

• Product Name: 4-Methoxy-1-oxaspiro[5.5]undec-3-en-2-one
• CAS No: 1658-21-5
• MF: C₁₁H₁₆O₃
• MW: 196.242943763733
• CID: 1094439
• PubChem ID: 11310098
• Update Time: 2025-11-01

4-Methoxy-1-oxaspiro[5.5]undec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-1-oxaspiro[5.5]undec-3-en-2-one
• DTXSID00461915
• SCHEMBL11157812
• 1-Oxaspiro[5.5]undec-3-en-2-one, 4-methoxy-
• A925107
• 1658-21-5

• Inchi： 1S/C11H16O3/c1-13-9-7-10(12)14-11(8-9)5-3-2-4-6-11/h7H,2-6,8H2,1H3
• InChI Key： BJFFUPMQMSGRJY-UHFFFAOYSA-N
• SMILES： O1C(C=C(CC21CCCCC2)OC)=O

Computed Properties

• Exact Mass: 196.109944368g/mol
• Monoisotopic Mass: 196.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.5Ų

4-Methoxy-1-oxaspiro[5.5]undec-3-en-2-one Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Dihydropyranones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrans Pyranones and derivatives Dihydropyranones

Additional information on 4-Methoxy-1-oxaspiro[5.5]undec-3-en-2-one

Introduction to 4-Methoxy-1-oxaspiro[5.5]undec-3-en-2-one (CAS No. 1658-21-5)

4-Methoxy-1-oxaspiro[5.5]undec-3-en-2-one, identified by the chemical identifier CAS No. 1658-21-5, is a compound of significant interest in the field of pharmaceutical chemistry and synthetic organic chemistry. This spirocyclic oxane derivative possesses a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug discovery. The compound's molecular structure, featuring a spirocyclic connection between an oxane ring and a decadiene backbone, contributes to its distinct chemical properties and reactivity patterns, making it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis of 4-Methoxy-1-oxaspiro[5.5]undec-3-en-2-one involves intricate organic transformations that highlight the compound's synthetic accessibility and versatility. The spirocyclic core can be constructed through multi-step reactions, often starting from readily available precursors such as diols or ketones. The methoxy substituent at the 4-position introduces additional functionalization possibilities, enabling the introduction of various pharmacophores or bioisosteres to tailor the biological activity of the molecule.

In recent years, there has been growing interest in spirocyclic compounds due to their unique conformational rigidity and potential to interact with biological targets in specific ways. The oxaspiro structure of 4-Methoxy-1-oxaspiro[5.5]undec-3-en-2-one offers a promising platform for designing molecules with enhanced binding affinity and selectivity. This has led to several studies exploring its utility as a building block for novel therapeutic agents.

One of the most compelling aspects of 4-Methoxy-1-oxaspiro[5.5]undec-3-en-2-one is its potential application in the development of small-molecule inhibitors targeting various biological pathways. For instance, research has suggested that spirocyclic oxanes may exhibit inhibitory activity against enzymes involved in cancer progression or inflammatory responses. The methoxy group further enhances the molecule's potential by allowing for selective functionalization that can modulate its pharmacokinetic properties.

The structural features of 4-Methoxy-1-oxaspiro[5.5]undec-3-en-2-one also make it an attractive candidate for computational studies and molecular modeling. These studies can help elucidate the compound's interaction with biological targets at the atomic level, providing insights into its mechanism of action and guiding the design of more potent derivatives. Advanced computational techniques, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to predict the binding modes of this compound with proteins and other biomolecules.

Recent advancements in synthetic methodologies have further improved the accessibility of 4-Methoxy-1-oxaspiro[5.5]undec-3-en-2-one, enabling researchers to explore its derivatives more efficiently. Transition metal-catalyzed reactions, including cross-coupling and cyclization processes, have been particularly useful in constructing the spirocyclic core with high regioselectivity and yield. These developments have opened new avenues for drug discovery programs that leverage this versatile scaffold.

The pharmacological profile of 4-Methoxy-1-oxaspiro[5.5]undec-3-en-2-one has been investigated in several preclinical studies, revealing promising activities in models of inflammation, pain, and neurodegeneration. The compound's ability to modulate key signaling pathways has made it a subject of interest for further clinical development. However, additional research is needed to fully understand its therapeutic potential and safety profile before it can be considered for human trials.

In conclusion, 4-Methoxy-1-oxaspiro[5.5]undec-3-en-2-one (CAS No. 1658-21-5) represents a fascinating compound with significant implications in pharmaceutical chemistry and drug discovery. Its unique structural features, synthetic accessibility, and promising biological activities make it a valuable asset for researchers seeking to develop novel therapeutic agents. As our understanding of spirocyclic compounds continues to evolve, it is likely that 4-Methoxy-1-oxy-spiro[5.5]undecenone will play an increasingly important role in addressing unmet medical needs.